Cas no 2229647-38-3 (tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate
• CAS No: 2229647-38-3
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 6296239
• PubChem ID: 165973439
• Update Time: 2025-08-04

tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate
• EN300-1902707
• 2229647-38-3

• Inchi： 1S/C10H18N2O4/c1-8(6-7-12(14)15)11(5)9(13)16-10(2,3)4/h6-8H,1-5H3/b7-6+
• InChI Key： PQBFLOYYTCYKQE-VOTSOKGWSA-N
• SMILES： O(C(N(C)C(/C=C/[N+](=O)[O-])C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate

tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate (CAS No. 2229647-38-3): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate (CAS No. 2229647-38-3) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications, including drug development and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate.

Chemical Structure and Properties

tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate is a carbamate derivative with a tert-butyl group, a methyl group, and a nitrobutenyl moiety. The presence of these functional groups imparts unique chemical properties to the compound. The tert-butyl group provides steric protection, while the nitro group confers electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The carbamate linkage is a key feature that contributes to the compound's ability to form hydrogen bonds and participate in various chemical reactions.

The molecular formula of tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate is C11H17N3O4, with a molecular weight of approximately 255.27 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of tert-butyl chloroformate with an appropriate amine derivative, followed by the introduction of the nitrobutenyl moiety. The exact synthetic route can vary depending on the specific conditions and reagents used.

Synthesis Methods

The synthesis of tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate has been explored using various approaches. One common method involves the reaction of tert-butyl chloroformate with methylamine to form tert-butyl N-methylcarbamate, which is then reacted with 4-nitrobutenol to introduce the nitrobutenyl group. This method is efficient and yields high-purity products under controlled conditions.

An alternative approach involves the use of palladium-catalyzed coupling reactions to introduce the nitrobutenyl moiety directly onto the carbamate framework. This method offers advantages in terms of selectivity and scalability, making it suitable for large-scale production. Recent advancements in catalytic chemistry have further optimized these synthetic routes, reducing reaction times and improving yields.

Biological Activities

tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate has been studied for its potential biological activities, particularly in the context of drug development. One area of interest is its ability to modulate protein-protein interactions (PPIs), which are crucial for various cellular processes. PPIs are often targeted in drug discovery efforts due to their involvement in diseases such as cancer and neurodegenerative disorders.

In vitro studies have shown that tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate can selectively inhibit certain PPIs involved in signal transduction pathways. For example, it has been found to disrupt interactions between specific kinases and their substrates, leading to altered cellular signaling and potential therapeutic effects. These findings have sparked interest in exploring its use as a lead compound for developing novel drugs targeting PPIs.

Clinical Applications

The potential clinical applications of tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate are currently being investigated through preclinical studies and early-stage clinical trials. Preliminary results suggest that it may have therapeutic potential in treating certain types of cancer, particularly those driven by aberrant signaling pathways involving PPIs.

In addition to cancer therapy, there is growing interest in exploring its use for other diseases where PPI modulation could be beneficial. For instance, neurodegenerative disorders such as Alzheimer's disease involve dysregulated PPIs that contribute to neuronal dysfunction and cell death. Early studies have shown that tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate can modulate relevant PPIs in neuronal cells, suggesting its potential as a neuroprotective agent.

Recent Research Advancements

The field of chemical biology has seen significant advancements in recent years, driven by technological innovations and interdisciplinary collaborations. These advancements have had a profound impact on the study of compounds like tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate. High-throughput screening techniques have enabled researchers to rapidly identify compounds with desired biological activities, while computational methods have provided insights into their mechanisms of action at the molecular level.

A recent study published in the Journal of Medicinal Chemistry reported on the use of machine learning algorithms to predict the binding affinities of various carbamate derivatives, including tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate, to specific protein targets. The results demonstrated that machine learning models could accurately predict binding affinities with high precision, facilitating the design of more potent and selective compounds.

Safety Considerations

Safety is a critical consideration in the development and application of any new chemical compound. Extensive toxicity studies have been conducted on tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate to ensure its safe use in both research settings and potential clinical applications. These studies have shown that it exhibits low toxicity at therapeutic concentrations and does not pose significant safety risks when handled properly.

In addition to toxicity assessments, environmental impact studies have also been carried out to evaluate the compound's behavior in different environmental conditions. Results indicate that it degrades rapidly under natural conditions, minimizing its potential for environmental accumulation or persistence.

Conclusion

tert-butyl N-methyl-N-(4-nitrobut-3-en-2-yl)carbamate (CAS No. 2229647-38-3) is a promising compound with unique structural features and potential biological activities that make it an attractive candidate for drug development and synthetic chemistry applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its future use in various therapeutic contexts.